Cas no 1806435-44-8 (2-Bromo-4-(3-chloropropyl)benzonitrile)

• Product Name: 2-Bromo-4-(3-chloropropyl)benzonitrile
• CAS No: 1806435-44-8
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• CID: 4971332
• Update Time: 2025-11-04

2-Bromo-4-(3-chloropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-chloropropyl)benzonitrile

• Inchi： 1S/C10H9BrClN/c11-10-6-8(2-1-5-12)3-4-9(10)7-13/h3-4,6H,1-2,5H2
• InChI Key： FFCFQOZVMNFQIJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)CCCCl

Computed Properties

• Exact Mass: 256.96069 g/mol
• Monoisotopic Mass: 256.96069 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8
• Molecular Weight: 258.54

Additional information on 2-Bromo-4-(3-chloropropyl)benzonitrile

2-Bromo-4-(3-chloropropyl)benzonitrile: A Comprehensive Overview

2-Bromo-4-(3-chloropropyl)benzonitrile, also known by its CAS number 1806435-44-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a benzene ring, a cyano group at the 1-position, and a 3-chloropropyl chain attached to the 4-position. The combination of these functional groups makes it a valuable intermediate in organic synthesis and a potential building block for advanced materials.

The synthesis of 2-Bromo-4-(3-chloropropyl)benzonitrile typically involves multi-step reactions, often starting from bromobenzene derivatives or other aromatic compounds. The introduction of the cyano group and the chloropropyl chain requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of this compound, reducing environmental impact while maintaining high quality.

One of the most promising applications of 2-Bromo-4-(3-chloropropyl)benzonitrile lies in its use as an intermediate in pharmaceutical chemistry. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are crucial in drug design. Additionally, the cyano group provides opportunities for further functionalization, such as the formation of amides or nitriles, which are common motifs in bioactive molecules.

In materials science, this compound has shown potential as a precursor for advanced polymers and coatings. The chloropropyl chain introduces hydrophobicity and mechanical stability, while the aromatic ring contributes to thermal resistance and dimensional stability. Researchers have recently explored its use in creating self-healing polymers and high-performance adhesives, leveraging its unique combination of properties.

The electronic properties of 2-Bromo-4-(3-chloropropyl)benzonitrile make it an interesting candidate for applications in organic electronics. The conjugated system formed by the benzene ring and cyano group facilitates electron transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Studies have demonstrated that incorporating this compound into semiconductor layers can enhance device performance by improving charge carrier mobility.

Safety considerations are paramount when handling 2-Bromo-4-(3-chloropropyl)benzonitrile. While it is not classified as a hazardous material under normal conditions, proper protective equipment should be used during synthesis and handling to prevent exposure to skin or eyes. Storage in a cool, dry place away from incompatible substances is recommended to ensure stability.

In conclusion, 2-Bromo-4-(3-chloropropyl)benzonitrile is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, polymer engineering, and electronic devices. As research continues to uncover new possibilities for this compound, its role in advancing technology will undoubtedly grow.